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Compound of Interest

Compound Name: Diclazuril-d4

Cat. No.: B12417808 Get Quote

In-Depth Technical Guide: Diclazuril-d4
Reference Standard
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Diclazuril-d4 reference

standard, including its chemical and physical properties, analytical data, and detailed

experimental protocols for its analysis. This document is intended to support researchers,

scientists, and drug development professionals in their analytical and research applications of

this stable isotope-labeled internal standard.

Certificate of Analysis: Diclazuril-d4
The following tables summarize the key data typically found on a Certificate of Analysis for a

Diclazuril-d4 reference standard.[1]
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Parameter Specification

Chemical Name

Benzene-2,3,5,6-d4-acetonitrile, 4-chloro-α-[2,6-

dichloro-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-

2(3H)-yl)phenyl]-

CAS Number 1632495-80-7

Molecular Formula C₁₇H₅D₄Cl₃N₄O₂

Molecular Weight 411.66 g/mol

Appearance White to yellow solid

Analytical Data
Test Method Result

Purity HPLC 98.00%

Isotopic Enrichment Mass Spectrometry 98.4%

Identity ¹H NMR Spectroscopy Consistent with structure

Identity Mass Spectrometry Consistent with structure

Storage and Stability
Condition Storage Temperature Shelf Life

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below. These protocols are based on established analytical methods for Diclazuril and its

deuterated analog.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the purity of the Diclazuril-d4 reference standard.

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

Column: Reversed-phase C18 column (e.g., Nucleosil ODS 5 µm).[2]

Mobile Phase: A gradient elution with 0.01 M ammonium acetate and acetonitrile is typically

used.[2]

Flow Rate: 1.0 mL/min.

Detection: UV at 280 nm.[3]

Injection Volume: 10 µL.

Procedure:

Standard Preparation: Prepare a standard solution of Diclazuril-d4 in a suitable solvent

such as dimethylformamide or acetonitrile.

Sample Analysis: Inject the prepared standard solution into the HPLC system.

Data Analysis: The purity is calculated by determining the area of the main peak relative to

the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Mass spectrometry is employed to confirm the identity of the compound and to determine the

degree of deuterium incorporation.
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Instrumentation:

Liquid Chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an

electrospray ionization (ESI) source.[2][4]

Mass Spectrometric Conditions:

Ionization Mode: Negative ion electrospray ionization (ESI-).[2][4]

Monitoring Mode: Multiple Reaction Monitoring (MRM) is used for the highest sensitivity and

specificity.[2]

Precursor and Product Ions: The specific precursor and product ions for both Diclazuril-d4
and any residual non-deuterated Diclazuril are monitored.

Procedure:

Sample Infusion: The sample solution is introduced into the mass spectrometer.

Data Acquisition: Mass spectra are acquired over a relevant mass-to-charge (m/z) ratio

range.

Identity Confirmation: The observed molecular ion and fragmentation pattern are compared

with the expected values for Diclazuril-d4.

Isotopic Enrichment Calculation: The relative intensities of the mass signals corresponding to

Diclazuril-d4 and the non-deuterated Diclazuril are used to calculate the percentage of

isotopic enrichment.

¹H NMR Spectroscopy for Structural Confirmation
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the

chemical structure of the reference standard.

Instrumentation:

High-resolution NMR spectrometer (e.g., 400 MHz or higher).
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Procedure:

Sample Preparation: Dissolve an accurately weighed amount of the Diclazuril-d4 reference

standard in a suitable deuterated solvent (e.g., DMSO-d₆).

Data Acquisition: Acquire the ¹H NMR spectrum.

Data Analysis: The resulting spectrum is analyzed for chemical shifts, signal integrations,

and coupling patterns. The absence or significant reduction of signals corresponding to the

deuterated positions confirms the successful labeling. The overall pattern should be

consistent with the structure of Diclazuril.

Mechanism of Action of Diclazuril
Diclazuril is a potent anticoccidial agent belonging to the benzeneacetonitrile group.[5] Its

mechanism of action, while not fully elucidated, is known to be highly effective against various

species of Eimeria, the protozoan parasite responsible for coccidiosis in livestock.[5][6]

The primary mode of action of Diclazuril is the disruption of the parasite's life cycle.[7][8] It is

particularly effective against the intracellular developmental stages, specifically the schizonts

and gamonts.[9] Treatment with Diclazuril leads to degenerative changes in these stages,

characterized by a loss of internal structure and the appearance of intracytoplasmic vacuoles,

ultimately preventing the formation of oocysts and their subsequent excretion.[7][9]

Recent studies suggest that Diclazuril may also target cyclin-dependent kinases (CDKs) in the

parasite, which are crucial for cell cycle regulation.[7][8] By interfering with these enzymes,

Diclazuril can inhibit the parasite's growth and replication.

Visualizations
The following diagrams illustrate the experimental workflow for purity determination and the

proposed mechanism of action of Diclazuril.
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Caption: Experimental workflow for HPLC purity determination of Diclazuril-d4.
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Caption: Proposed mechanism of action of Diclazuril against Eimeria parasites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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